Cas no 1261980-20-4 (2-(2,3-dimethylphenyl)-4-nitrobenzoic Acid)

2-(2,3-dimethylphenyl)-4-nitrobenzoic Acid structure
1261980-20-4 structure
Product Name:2-(2,3-dimethylphenyl)-4-nitrobenzoic Acid
CAS No:1261980-20-4
MF:C15H13NO4
MW:271.268024206162
MDL:MFCD18319284
CID:1219423
PubChem ID:53225214
Update Time:2025-04-20

2-(2,3-dimethylphenyl)-4-nitrobenzoic Acid Chemical and Physical Properties

Names and Identifiers

    • 2-(2,3-dimethylphenyl)-4-nitrobenzoic Acid
    • DTXSID80688946
    • MFCD18319284
    • 2-(2,3-Dimethylphenyl)-4-nitrobenzoic acid, 95%
    • 1261980-20-4
    • 2',3'-Dimethyl-5-nitro[1,1'-biphenyl]-2-carboxylic acid
    • MDL: MFCD18319284
    • Inchi: 1S/C15H13NO4/c1-9-4-3-5-12(10(9)2)14-8-11(16(19)20)6-7-13(14)15(17)18/h3-8H,1-2H3,(H,17,18)
    • InChI Key: JPPKYPDAGNWWDH-UHFFFAOYSA-N
    • SMILES: OC(C1C=CC(=CC=1C1C=CC=C(C)C=1C)[N+](=O)[O-])=O

Computed Properties

  • Exact Mass: 271.08445790g/mol
  • Monoisotopic Mass: 271.08445790g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 2
  • Complexity: 379
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 83.1Ų

2-(2,3-dimethylphenyl)-4-nitrobenzoic Acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB326282-5 g
2-(2,3-Dimethylphenyl)-4-nitrobenzoic acid, 95%; .
1261980-20-4 95%
5g
€1159.00 2023-04-26
abcr
AB326282-5g
2-(2,3-Dimethylphenyl)-4-nitrobenzoic acid, 95%; .
1261980-20-4 95%
5g
€1159.00 2024-06-08
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